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Compound of Interest

Compound Name: PF-06446846 hydrochloride

Cat. No.: B15615834

Technical Support Center: PF-06446846
Hydrochloride

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the long-term storage, handling, and
troubleshooting of PF-06446846 hydrochloride.

Frequently Asked Questions (FAQSs)

Q1: What are the recommended long-term storage conditions for PF-06446846 hydrochloride
solid powder?

For long-term storage, PF-06446846 hydrochloride solid powder should be stored at -20°C in
a dry and dark environment.[1][2][3] Following these conditions can ensure stability for at least
two to three years.[1][3] For short-term storage, such as a few days to weeks, the compound
can be kept at 0-4°C.[2]

Q2: How should I store stock solutions of PF-06446846 hydrochloride?

Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C
or -20°C.[1][4] At -80°C, the stock solution is stable for up to one year, while at -20°C, it is
stable for up to one month.[1] Some suppliers indicate stability for up to two years at -80°C and
one year at -20°C when sealed and protected from moisture.[4]
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Q3: What solvents are recommended for preparing stock solutions?

PF-06446846 hydrochloride is soluble in DMSO.[1][2] It is important to use fresh, moisture-
free DMSO, as its hygroscopic nature can reduce the compound's solubility.[1][5] The
compound is also slightly soluble in a 1:1 solution of acetonitrile and water.[6]

Q4: Is PF-06446846 hydrochloride sensitive to light?

While specific photostability data is not provided, it is recommended to store the compound in a
dark place to minimize potential degradation.[2]

Q5: What is the mechanism of action of PF-06446846 hydrochloride?

PF-06446846 hydrochloride is an orally active and highly selective inhibitor of the translation
of Proprotein convertase subtilisin/kexin type 9 (PCSK9).[2][4][7] It functions by inducing the
ribosome to stall during the synthesis of the PCSK?9 protein, leading to reduced levels of
circulating PCSK9.[2][4] This, in turn, prevents the degradation of low-density lipoprotein
receptors (LDLR), leading to increased clearance of LDL cholesterol from the bloodstream.

Storage Condition Summary

Storage . ...
Form Duration Additional Notes
Temperature

Store in a dry and

Solid Powder -20°C > 2to 3 years
dark place.[1][2][3]

For short-term

0-4°C Days to weeks
storage.[2]
) Aliquot to avoid
Stock Solution -80°C Up to 2 years
freeze-thaw cycles.[4]
Aliquot to avoid
-20°C Up to 1 year

freeze-thaw cycles.[4]
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Issue

Possible Cause

Recommended Solution

Reduced compound efficacy or

activity

Improper storage conditions

leading to degradation.

Ensure the compound is
stored at the recommended
temperature and protected
from light and moisture.[2] For
stock solutions, use aliquots to
avoid repeated freeze-thaw

cycles.[1]

Multiple freeze-thaw cycles of

the stock solution.

Prepare single-use aliquots of
the stock solution to maintain

its integrity.

Difficulty dissolving the

compound

Use of old or wet DMSO.

Use fresh, anhydrous DMSO

for preparing stock solutions.

[1]5]

Incorrect solvent.

Confirm the solubility of PF-
06446846 hydrochloride in the
chosen solvent. DMSO is the
most commonly recommended
solvent.[1][2]

Inconsistent experimental

results

Inaccurate concentration of the
stock solution due to improper

dissolution.

Ensure the compound is fully
dissolved before use. Gentle
warming or sonication may aid

dissolution in some cases.

Degradation of the compound

in the experimental medium.

Prepare fresh dilutions from
the stock solution for each
experiment. Assess the
stability of the compound in
your specific cell culture media
or buffer system over the time

course of your experiment.

Experimental Protocols
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Protocol for Preparation of Stock Solution

o Aseptic Handling: Work in a sterile environment (e.g., a laminar flow hood) to prevent
contamination, especially for cell-based assays.

o Weighing: Accurately weigh the desired amount of PF-06446846 hydrochloride powder.

e Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to achieve the
desired stock concentration (e.g., 10 mM).

» Dissolution: Vortex or gently swirl the vial until the compound is completely dissolved.
Sonication can be used if necessary.

 Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes.

o Storage: Store the aliquots at -80°C for long-term storage.[4]

Visualizations
Signaling Pathway of PF-06446846 Hydrochloride
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Ribosomal Translation of PCSK9 mRNA

PCSK9 mRNA

. Translation
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Prepare Stock Solution
(e.g., in DMSO)

Aliquot for Different
Storage Conditions & Time Points

Store at Varied Conditions
(e.g., -80°C, -20°C, 4°C, RT)

Collect Aliquots at
Specified Time Points
(e.g., 0, 1, 3, 6, 12 months)

Analyze Purity and Concentration Assess Biological Activity
(e.g., HPLC, LC-MS) (e.g., in vitro PCSK9 inhibition assay)

Compare Results to Time O

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [PF-06446846 hydrochloride long-term storage
conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615834#pf-06446846-hydrochloride-long-term-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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